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Compound of Interest

Compound Name: C17 lysosphingomyelin
CAS No.: 118540-32-2
Cat. No.: B3088592

Get Quote

Welcome to the Technical Support Center for C17 Lysosphingomyelin (also known as C17-
Sphingosylphosphorylcholine or C17-SPC). As a critical internal standard in mass
spectrometry-based lipidomics—particularly for the diagnosis of lysosomal storage disorders
like Niemann-Pick disease (ASMD and NPC)[1]—maintaining the structural integrity and
precise concentration of C17-LSM is paramount.

This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and self-
validating protocols to ensure absolute confidence in your analytical workflows.

Section 1: Core Principles of C17-LSM Stability

Understanding why a lipid standard degrades is the first step in preventing analytical failure.
C17-LSM is an amphiphilic molecule with a highly hydrophobic C17 sphingoid base tail and a
zwitterionic phosphorylcholine headgroup, making it highly reactive to its physical and chemical
environment.
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Mechanisms of C17-LSM degradation versus optimal preservation pathways.

FAQ 1: Why does C17-LSM lose signal intensity when
stored in aqueous solutions?

Causality: In agueous solutions, two detrimental phenomena occur. First, the ester and
phosphodiester bonds are susceptible to gradual hydrolysis over time, especially if the pH
deviates from neutrality[2]. Second, without carrier proteins (like BSA) to stabilize them, the
hydrophobic tails aggregate to form micelles. More critically, these hydrophobic tails undergo
rapid adsorption to the walls of plastic (polypropylene/polyethylene) tubes, effectively pulling
the standard out of the solution and causing a massive, artificial drop in detectable LC-MS/MS
signal[2].

FAQ 2: What are the absolute optimal storage conditions
for C17-LSM stock solutions?

Causality: To arrest both chemical degradation and physical loss, C17-LSM must be stored in a
manner that neutralizes its amphiphilic reactivity.

e Solvent: Use an organic solvent mixture, typically Chloroform:Methanol (2:1, v/v) or 100%
Ethanol[3]. This prevents micelle formation and hydrolysis.

o Container: Always use glass vials with Teflon-lined caps. Never use plastic polymers with
organic solvents; the solvent will leach impurities (phthalates) that cause severe ion
suppression in mass spectrometry, and the lipid will adsorb to the plastic[2].
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o Atmosphere & Temperature: Store under a blanket of inert gas (Nitrogen or Argon) to prevent
autoxidation of the lipid chain, and keep at -80°C for long-term storage (up to 6 months) or
-20°C for short-term (up to 1 month)[2][3].

Section 2: Troubleshooting Matrix & Assay Specifics
FAQ 3: We observe an upward drift in C17-LSM and
endogenous SPC concentrations in plasma samples
stored at -20°C over several months. Is this a calibration
error?

Causality: This is a documented matrix-specific artifact, not a calibration error. While SPC is
highly stable in plasma for short durations (e.g., 4 days at 4°C, or 96 hours at room
temperature), long-term storage at -20°C leads to an upward drift in concentration after
approximately 80 days[4]. At -20°C, the biological matrix is not fully below its glass transition
temperature. Residual enzymatic activity (such as sphingomyelin deacylase or acid
ceramidase) slowly continues to deacylate abundant endogenous sphingomyelin into
lysosphingomyelin[1][4]. To halt all molecular mobility and enzymatic activity, plasma samples
intended for sphingolipidomics must be stored at -80°C, where they remain stable for over 2

years[4].

Table 1: Quantitative Stability Summary for
Lysosphingomyelin /| SPC
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Matrix / Storage . Stability Mechanistic
Duration
Solvent Temperature Status Note
Clinically
Room Temp Stable (+13% acceptable for
Plasma Up to 96 hours )
(~20°C) drift) short
transport[4].
Ideal for
Plasma 4°C Up to 4 days Stable autosampler
queues[4].
Residual
Unstable enzymatic
Plasma -20°C > 80 days ) )
(Upward Drift) deacylation of
SM to LSM[4].
Complete
Plasma -80°C 2+ Years Highly Stable enzymatic
arrest[4].
. Protect from light
Organic Solvent -20°C 1 Month Stable )
and air[3].
Requires Teflon-
Organic Solvent -80°C 6 Months Highly Stable lined glass
vials[2][3].

Section 3: Self-Validating Experimental Protocols

To ensure your internal standard does not introduce variance into your lipidomics assay, use
the following self-validating workflow. This protocol builds a closed-loop validation step into the
preparation phase, ensuring that any degradation is caught before the standard is mixed with
precious clinical samples.
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Step-by-step self-validating workflow for C17-LSM stock preparation.

Protocol: Preparation and Long-Term Storage of C17-
LSM Internal Standard Stocks

Step 1: Reconstitution Equilibrate the lyophilized C17-LSM vial to room temperature in a
desiccator to prevent ambient moisture condensation. Add a Chloroform:Methanol (2:1, v/v)
solution to achieve a primary stock concentration of 1 mg/mL[2]. Vortex gently until completely
dissolved.

Step 2: Aliquoting (The "Single-Use" Rule) Divide the stock into single-use aliquots (e.g., 50 pL)
in amber glass vials. Never use plastic.[2] Repeated freeze-thaw cycles introduce moisture and
oxygen, which significantly decreases sphingolipid potency and accelerates degradation[5].

Step 3: Inert Gas Overlay Gently blow a stream of pure Nitrogen or Argon gas over the liquid
surface of each vial for 3-5 seconds to displace ambient oxygen and prevent autoxidation[2].

Step 4: Sealing and Storage Immediately cap the vials using Teflon-lined closures to prevent
solvent evaporation. Store the aliquots at -80°C[2][3].

Step 5: Baseline QC Validation (Self-Validating Step) Take one aliquot immediately after
preparation, dilute it to your working concentration (e.g., 10 ng/mL in mobile phase), and inject
it into your LC-MS/MS system. Record the Area Under the Curve (AUC), retention time, and
signal-to-noise ratio. Validation Check: Before analyzing a new batch of clinical samples in the
future, thaw a new aliquot and run the exact same QC check. The AUC must be within £5% of
the baseline. If the signal drops significantly, suspect adsorption or solvent evaporation; if
multiple peaks appear, suspect hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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